Cas no 62500-21-4 (Copper, (3-ethoxy-3-oxo-1-propynyl)-)

• Product Name: Copper, (3-ethoxy-3-oxo-1-propynyl)-
• CAS No: 62500-21-4
• MF: C₅H₅CuO₂
• MW: 160.638003110886
• CID: 442560
• PubChem ID: 85437952
• Update Time: 2025-04-19

Copper, (3-ethoxy-3-oxo-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Copper, (3-ethoxy-3-oxo-1-propynyl)-
• copper(1+),ethyl prop-2-ynoate
• 62500-21-4
• DTXSID00487610

• Inchi： 1S/C5H5O2.Cu/c1-3-5(6)7-4-2;/h4H2,2H3;/q-1;+1
• InChI Key： QWQIFSHFHUHVIR-UHFFFAOYSA-N
• SMILES： [Cu+].O(C(C#[C-])=O)CC

Computed Properties

• Exact Mass: 159.95855
• Monoisotopic Mass: 159.958552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3